Cas no 2058-74-4 (1-methyl-2,3-dihydro-1H-indole-2,3-dione)

1-methyl-2,3-dihydro-1H-indole-2,3-dione Properties

Names and Identifiers

• 1-Methylindoline-2,3-dione
• Methylisatintech
• 1-methyl-2,3-dihydroindole-2,3-dione
• N-Methylsatin
• 1-Methyl-2,3-indolinedione
• 1-Methylisatin
• N-METHYLISATIN
• 1-Methyl-1H-indole-2,3-dione
• 1-methylindole-2,3-dione
• 1H-Indole-2,3-dione,1-methyl
• 1-methylindole-2,3(1H)-dione
• 1-Methyl-indole-2,3-dione
• INDOLE-2,3-DIONE,1-METHYL
• N-methylindol-2,3-dione
• N-methylindole-2,3-dione
• N-Methylindoline-2,3-dione
• OL-57
• NSC 42449
• 1H-Indole-2,3-dione, 1-methyl-
• 1 methylisatine
• 1-methyl-2,3-dihydro-1H-indole-2,3-dione
• INDOLE-2,3-DIONE, 1-METHYL-
• VCYBVWFTGAZHGH-UHFFFAOYSA-N
• 1-me
• +Expand

• MDL： MFCD00005812
• InChIKey： VCYBVWFTGAZHGH-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c1-10-7-5-3-2-4-6(7)8(11)9(10)12/h2-5H,1H3
• SMILES： O=C1C(N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C21)=O
• BRN： 0128280

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.4

Experimental Properties

• LogP: 0.91070
• PSA: 37.38000
• Refractive Index: 1.5050 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 294.3°C at 760 mmHg
• Melting Point: 128.0 to 133.0 deg-C
• Flash Point: 137.4°C
• Color/Form: powder
• Solubility: Not determined
• λmax: 427(CH2Cl2)(lit.)
• Density: 1.314

1-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Symbol: GHS07
• RTECS：NL7939000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S39-S45
• Risk Phrases：R25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 25-37/38-41
• Signal Word：Danger
• HazardClass：IRRITANT

1-methyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%